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Compound of Interest

Compound Name: 4-bromo-1H-indole-3-carbonitrile

Cat. No.: B1273693 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides a detailed protocol for the

proper disposal of 4-bromo-1H-indole-3-carbonitrile, a compound frequently used in

synthetic chemistry. While a specific Safety Data Sheet (SDS) for 4-bromo-1H-indole-3-
carbonitrile (CAS No. 903131-13-5) is not readily available, this procedure is based on safety

data for structurally similar brominated indole compounds.[1] It is crucial to treat this compound

with the caution afforded to hazardous materials.

Hazard Profile and Safety Precautions
Based on data from analogous compounds, 4-bromo-1H-indole-3-carbonitrile is anticipated

to be harmful if swallowed, cause skin and serious eye irritation, and may cause respiratory

irritation.[2][3][4][5] Therefore, strict adherence to safety protocols is essential.

Personal Protective Equipment (PPE): Before handling the compound, ensure the following

PPE is worn:

Gloves: Impervious, chemical-resistant gloves.

Eye Protection: Tightly fitting safety goggles or a face shield.

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If dust or

aerosols may be generated, a NIOSH-approved respirator is necessary.[6]
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Protective Clothing: A lab coat or other protective clothing to prevent skin contact.[2]

Step-by-Step Disposal Procedure
1. Waste Collection:

Collect all waste material, including any residual compound and contaminated items (e.g.,

weighing paper, pipette tips), in a designated, clearly labeled, and sealable hazardous waste

container.[2][6]

The container should be made of a material compatible with the chemical.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Spill Management:

In the event of a spill, immediately evacuate the area if necessary and ensure proper

ventilation.

For dry spills, carefully sweep or vacuum the material, avoiding dust generation, and place it

in the designated hazardous waste container.[2]

For wet spills, absorb the material with an inert, non-combustible absorbent material and

place it in the waste container.

Wash the spill area thoroughly with soap and water.[2]

3. Final Disposal:

All chemical waste must be disposed of through a licensed and approved hazardous waste

disposal facility.[3][4]

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Do not attempt to dispose of this chemical down the drain or in regular trash.[2]
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Hazard Summary of Analogous Brominated Indoles
For a clearer understanding of the potential hazards, the following table summarizes the GHS

hazard statements for closely related compounds.

Compound Name GHS Hazard Statements

4-bromo-3-methyl-1H-indole

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[2]

4-bromoindole

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation[7]

4-bromoindole-3-carboxaldehyde

Harmful if swallowedCauses skin

irritationCauses serious eye irritationMay cause

respiratory irritation[3][4]

Indole-3-carbonitrile

Harmful if swallowedHarmful in contact with

skinCauses skin irritationCauses serious eye

irritationHarmful if inhaledMay cause respiratory

irritation[5]

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for 4-bromo-1H-
indole-3-carbonitrile.
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Disposal Workflow for 4-bromo-1H-indole-3-carbonitrile
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By following these procedures, researchers can ensure the safe and environmentally

responsible disposal of 4-bromo-1H-indole-3-carbonitrile, contributing to a secure laboratory

environment. Always consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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